Cas no 141645-75-2 (1H-Indole, 2-butyl-1-methyl-5-nitro-)

• Product Name: 1H-Indole, 2-butyl-1-methyl-5-nitro-
• CAS No: 141645-75-2
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 1313729
• Update Time: 2024-08-19

1H-Indole, 2-butyl-1-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 2-butyl-1-methyl-5-nitro-

• Inchi： 1S/C13H16N2O2/c1-3-4-5-11-8-10-9-12(15(16)17)6-7-13(10)14(11)2/h6-9H,3-5H2,1-2H3
• InChI Key： RGPUXXZXJIPTFR-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=C([N+]([O-])=O)C=C2)C=C1CCCC

Computed Properties

• Exact Mass: 232.12128

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 384.6±22.0 °C(Predicted)
• PSA: 48.07